Cas no 130771-42-5 (Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI))
130771-42-5 structure
Product Name:Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
CAS No:130771-42-5
MF:C15H25N6O6P
MW:416.369363546371
CID:201453
PubChem ID:452712
Update Time:2025-04-19
Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI)
- 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 1-{3-Azido-2,3-dideoxy-5-O-[ethoxy(propylamino)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one
- PrNHPO3(Et)AZT
- DTXSID00926897
- 130771-42-5
- 3'-Azido-3'-deoxythymidine-5'-(ethyl propylamino)phosphoramidate
- Thymidine, 3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate)
- 134309-68-5
- 1-[(2R,4S,5S)-4-azido-5-[[ethoxy(propylamino)phosphoryl]oxymethyl]tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
-
- Inchi: 1S/C15H25N6O6P/c1-4-6-17-28(24,25-5-2)26-9-12-11(19-20-16)7-13(27-12)21-8-10(3)14(22)18-15(21)23/h8,11-13H,4-7,9H2,1-3H3,(H,17,24)(H,18,22,23)/t11-,12+,13+,28?/m0/s1
- InChI Key: PDEDLARIGSZJLG-QDSMQDDISA-N
- SMILES: P(NCCC)(=O)(OCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 416.15755
- Monoisotopic Mass: 416.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 724
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 121Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 154.96
- LogP: 2.22816
Thymidine,3'-azido-3'-deoxy-, 5'-(ethyl propylphosphoramidate) (9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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